Cas no 62403-13-8 (2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide)

• Product Name: 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide
• CAS No: 62403-13-8
• MF: C₁₁H₉ClN₂OS
• MW: 252.719959974289
• MDL: MFCD08446921
• CID: 446018
• PubChem ID: 12323274
• Update Time: 2025-11-06

2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide
• 5-(4-chlorophenyl)thiophene-2-carbohydrazide
• DTXSID60488966
• 62403-13-8
• MFCD08446921

• MDL： MFCD08446921
• Inchi： 1S/C11H9ClN2OS/c12-8-3-1-7(2-4-8)9-5-6-10(16-9)11(15)14-13/h1-6H,13H2,(H,14,15)
• InChI Key： USXDZLUNNADDNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(NN)=O)S1

Computed Properties

• Exact Mass: 252.01257
• Monoisotopic Mass: 252.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide

Market Research and Analysis of 2-Thiophenecarboxylic Acid, 5-(4-Chlorophenyl)-, Hydrazide (62403-13-8)

2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, hydrazide (CAS No. 62403-13-8) is a compound of significant interest in the chemical and pharmaceutical industries. This compound has been studied for its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties. Recent research has highlighted its role in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry due to their structural diversity and biological activity.

The global market for such specialized chemicals is driven by the increasing demand for innovative drugs and the need for efficient synthetic pathways. The compound 62403-13-8 has been identified as a key intermediate in the synthesis of various pharmacologically active agents. Its unique chemical structure makes it a valuable building block for constructing complex molecules with desired biological properties.

In terms of market dynamics, the demand for 62403-13-8 is influenced by several factors, including advancements in synthetic methodologies, regulatory approvals for new drug candidates, and the expansion of research activities in academic and industrial settings. The compound's availability from reliable suppliers and its cost-effectiveness are also critical considerations for its widespread adoption in drug discovery programs.

Recent studies have demonstrated the potential of 62403-13-8 as a precursor for developing anti-inflammatory, antidiabetic, and anticancer agents. Its ability to form stable complexes with metal ions further enhances its utility in designing coordination compounds with therapeutic applications. These findings underscore the importance of this compound in advancing modern drug development strategies.

Looking ahead, the market for 62403-13-8 is expected to grow steadily as more research initiatives focus on its applications in medicinal chemistry. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinically relevant drugs. Additionally, the increasing emphasis on sustainable chemical synthesis methods may lead to improved production processes for this compound, ensuring its continued relevance in the industry.